Cas no 1192829-82-5 (2-Chloro-4-isopropoxybenzoic acid methyl ester)

• Product Name: 2-Chloro-4-isopropoxybenzoic acid methyl ester
• CAS No: 1192829-82-5
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD22543689
• CID: 2116503
• Update Time: 2025-09-26

2-Chloro-4-isopropoxybenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-isopropoxybenzoate
• 2-Chloro-4-isopropoxybenzoic acid methyl ester
• CFGMHCRYMSFFMR-UHFFFAOYSA-N
• Y3791
• Methyl 2-chloro-4-[(1-methylethyl)oxy]benzoate

• MDL： MFCD22543689
• Inchi： 1S/C11H13ClO3/c1-7(2)15-8-4-5-9(10(12)6-8)11(13)14-3/h4-7H,1-3H3
• InChI Key： CFGMHCRYMSFFMR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters